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Compound of Interest

Compound Name: 4-lodo-3-nitrobenzonitrile

Cat. No.: B178522

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for 4-lodo-3-
nitrobenzonitrile, a chemical intermediate used in various research and development
applications. The following sections detail its physical and chemical properties, known hazards,
and recommended safety protocols, presented in a format designed for technical professionals.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-lodo-3-nitrobenzonitrile is
presented in Table 1. This data is essential for proper handling, storage, and experimental
design.

Table 1: Physical and Chemical Properties of 4-lodo-3-nitrobenzonitrile
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Property Value Source
Molecular Formula C7H3IN20:2 [1112]
Molecular Weight 274.02 g/mol [1][2]
Appearance Yellowish to off-white solid [3]
Melting Point 155-159 °C [3]
Boiling Point Decomposes before boiling [4]

Solubility in Water

Insoluble

[3]4]

Solubility in Organic Solvents

Soluble in common organic
solvents like dichloromethane

and chloroform

[3]4]

Purity Typically =298% [2]
Store at 4°C, protected from
Storage light in a tightly closed [2]

container.

Hazard Identification and Classification

4-lodo-3-nitrobenzonitrile is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following hazard

statements.

Table 2: GHS Hazard Classification
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Hazard Class

Hazard Statement

Acute Toxicity, Oral (Category 4)

H302: Harmful if swallowed[1]

Acute Toxicity, Dermal (Category 4)

H312: Harmful in contact with skin[1]

Skin Corrosion/Irritation (Category 2)

H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation (Category
2A)

H319: Causes serious eye irritation[1]

Acute Toxicity, Inhalation (Category 4)

H332: Harmful if inhaled[1]

Specific target organ toxicity, single exposure
(Category 3)

H335: May cause respiratory irritation[1]

Experimental Protocols for Toxicity Assessment

While specific toxicological studies for 4-lodo-3-nitrobenzonitrile are not publicly available,

the following are detailed methodologies based on OECD guidelines for assessing the acute

toxicity of a chemical substance.

Acute Oral Toxicity - Fixed Dose Procedure (Based on

OECD Guideline 420)

This method is designed to assess the oral toxicity of a substance with the use of a minimal

number of animals.

e Animal Selection: Healthy, young adult rats of a single sex (typically females as they are

often more sensitive) are used.

e Housing and Fasting: Animals are housed in suitable cages and fasted overnight

(withholding food but not water) before administration of the test substance.

o Dose Administration: The substance is administered in a single dose by oral gavage. The

initial dose is selected from fixed levels (5, 50, 300, 2000 mg/kg body weight) based on a

preliminary sighting study.
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e Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days. Observations are made frequently on the day of dosing and
at least daily thereafter.

o Endpoint: The test allows for the identification of a dose causing evident toxicity and can be
used to classify the substance according to its acute oral toxicity.

Acute Dermal Toxicity (Based on OECD Guideline 402)

This test determines the toxic effects of a substance applied to the skin.
Animal Selection: Healthy young adult rats, rabbits, or guinea pigs with intact skin are used.

Preparation of Skin: Approximately 24 hours before the test, the fur is clipped from the dorsal
area of the trunk of the animals.

Dose Application: The test substance is applied uniformly over an area of not less than 10%
of the total body surface area. The application site is then covered with a porous gauze
dressing and non-irritating tape.

Exposure Duration: The substance is typically left in contact with the skin for 24 hours.

Observation: Animals are observed for signs of skin irritation (erythema and edema) at the
site of application and for systemic toxicity for at least 14 days. Body weight is recorded
weekly.

Endpoint: The study provides information on the dermal irritation potential and systemic
toxicity following dermal exposure.

Acute Inhalation Toxicity (Based on OECD Guideline
403)

This study assesses the toxicity of a substance upon inhalation.
¢ Animal Selection: Young adult rats are the preferred species.

o Exposure Method: Animals are exposed to the test substance as a gas, vapor, or aerosol in
a whole-body or head-only exposure chamber for a defined period (typically 4 hours).
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» Concentration: At least three concentrations are tested, with the highest concentration
expected to result in some mortality.

» Observation: Animals are monitored for clinical signs of toxicity during and after exposure.
Observations continue for at least 14 days post-exposure. Body weights are recorded, and a
full necropsy is performed on all animals at the end of the study.

o Endpoint: The LC50 (median lethal concentration) is determined, along with other observed

toxic effects.

Safe Handling and Emergency Procedures

Given the hazardous nature of 4-lodo-3-nitrobenzonitrile, strict adherence to safety protocols
IS mandatory.
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Preparation

Conduct Risk Assessment

A

Consult Safety Data Sheet (SDS)

Y

Designate Work Area in Fume Hood

Personal Protective Equipment (PPE)

Wear Nitrile Gloves

A

Wear Chemical Safety Goggles

Y
Wear Lab Coat

Handling

Work within a certified Chemical Fume Hood

A

Avoid generating dust

Y

Use appropriate tools (spatula, etc.)

Y

Keep container tightly closed when not in use

Waste Disposal

Collect waste in a labeled, sealed container

Y

Dispose of as hazardous chemical waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-lodo-3-nitrobenzonitrile.
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Emergency Procedures Workflow

Exposure Incident

Inhalation Ingestion

Skin Contact Eye Contact Inhalation I§|gesliun
Y

’ Immediately remove contaminated clothing ’ Immediately flush eyes with plenty of water for at least 15 minutes Do NOT induce vomiting

. . : .

Rinse mouth with water

Move person to fresh air

‘Wash skin with plenty of soap and water for at least 15 minutes Remove contact lenses, if present and easy to do If not breathing, give artificial respiration

Seek medical attention Seek immediate medical attention Seek immediate medical attention Seek immediate medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Safety Data for 4-lodo-3-
nitrobenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178522#4-iodo-3-nitrobenzonitrile-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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